BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Safety and Application of
Sodium 2-oxobutanoate-13C,d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium 2-oxobutanoate-13C,d4

Cat. No.: B12393640

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, metabolic significance,
and experimental applications of Sodium 2-oxobutanoate-13C,d4. This isotopically labeled
compound is a valuable tool in metabolic research, particularly in studies involving amino acid
metabolism and cellular energy production.

Section 1: Safety Data Sheet (SDS) Information

While a specific Safety Data Sheet for Sodium 2-oxobutanoate-13C,d4 is not readily
available, the safety profile can be extrapolated from the SDS of its non-labeled analogue,
Sodium 2-oxobutanoate. The isotopic labeling with 13C and deuterium (d4) does not alter the
chemical reactivity in a way that would significantly change its primary hazard classification.
Deuterated compounds are generally considered non-radioactive and safe for laboratory use.
The primary health hazards are associated with the inherent properties of the 2-oxobutanoate

anion.

Hazard Identification

Based on the available data for the parent compound, Sodium 2-oxobutanoate is classified as
follows:

e GHS Classification:

o Skin irritation (Category 2)[1]
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o Serious eye irritation (Category 2A)[1]

o May cause respiratory irritation[1]

e Pictograms:

o lrritant[1]

 Signal Word: Warning

e Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.

o Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P264: Wash skin thoroughly after handling.

o P280: Wear protective gloves/eye protection/face protection.

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of Sodium 2-
oxobutanoate. The isotopic labeling in Sodium 2-oxobutanoate-13C,d4 will result in a slightly
higher molecular weight, but other physical properties are expected to be very similar.
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Property Value Reference
White to light yellow crystalline
Appearance [1]
powder
Molecular Formula C4H5Na03 [1]
Molecular Weight 124.07 g/mol [2]
Melting Point 227-231°C [1]
Solubility Soluble in water [3]

Toxicological Information

Comprehensive toxicological data for Sodium 2-oxobutanoate is limited. Most sources indicate
that the toxicological properties have not been fully investigated. The available data is
summarized below.

Test Result Species Reference
Acute Toxicity

LD50: 2960 mg/kg Mouse
(Subcutaneous)

It is important to handle this compound with the standard precautions for a laboratory chemical,
assuming it may have uncharacterized hazards.

Handling and Storage

e Handling: Avoid contact with skin and eyes. Do not breathe dust. Use in a well-ventilated
area. Wash thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry place. Recommended storage
temperature is 2-8°C.[2]

Section 2: Metabolic Significance and Signaling
Pathways
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Sodium 2-oxobutanoate, also known as a-ketobutyrate, is a key metabolic intermediate in
several biochemical pathways, most notably in amino acid catabolism. Its stable isotope-
labeled form is instrumental in tracing the flux through these pathways.

Role in Amino Acid Metabolism

a-Ketobutyrate is a central product of the degradation of several amino acids, including
threonine, methionine, and cysteine via the transsulfuration pathway.[4][5] The carbon-13 and
deuterium labels on Sodium 2-oxobutanoate-13C,d4 allow researchers to follow the fate of

these amino acids in cellular metabolism.
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Pathway of a-Ketobutyrate Production from Amino Acids
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Metabolic Fate of a-Ketobutyrate and Entry into the TCA Cycle
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General Workflow for Metabolic Flux Analysis using Labeled Substrates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Amino Acid Metabolism - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Safety and Application of Sodium 2-
oxobutanoate-13C,d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12393640#safety-data-sheet-sds-for-sodium-2-
oxobutanoate-13c-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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